2-((5-Isopropyl-4h-1,2,4-triazol-3-yl)thio)acetonitrile

• Molecular Formula: C7H10N4S
• Molecular Weight: 182.25 g/mol
• SMILES: CC(C)C1=NC(=NN1)SCC#N
• InChI: InChI=1S/C7H10N4S/c1-5(2)6-9-7(11-10-6)12-4-3-8/h5H,4H2,1-2H3,(H,9,10,11)
• InChIKey: FXOKIVJHIAHWOT-UHFFFAOYSA-N

2-((5-Isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile – Class Identity and Core Physicochemical Profile for Procurement Decisions

2-((5-Isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile (CAS 1240813-95-9) is a 1,2,4-triazole-3-thioether derivative bearing an isopropyl substituent at the 5-position and an acetonitrile side chain on the exocyclic sulfur . The 1,2,4-triazole nucleus is a privileged scaffold in medicinal and agricultural chemistry, known for its presence in antifungal (fluconazole), antiviral (thiotriazolin) and antidepressant (trazodone) agents [1]. The combination of the sulfur linker, the moderately lipophilic isopropyl group (estimated logP difference relative to methyl analogs) and the electrophilic nitrile functionality defines the compound's distinct chemical space among triazole thioethers and provides a versatile starting material for further elaboration.

Scaffold 1,2,4-triazole core for medicinal/agrochemical research

Handle Thioether-linked acetonitrile for covalent probe elaboration

Profile Intermediate lipophilicity (isopropyl) vs. methyl/phenyl analogs

• [1] Kaplaushenko, A.G. et al. Chemical properties of amino- and thio-derivatives of 1,2,4-triazoles. Journal of Organic and Pharmaceutical Chemistry, 2015, 13(1). View Source

Why Generic Substitution Fails for 2-((5-Isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile: Substituent-Dependent Reactivity and Biological Divergence

1,2,4-triazole-3-thioethers cannot be treated as interchangeable building blocks because the identity of the 5-position substituent profoundly alters both chemical reactivity and biological target engagement. The isopropyl group in this compound provides a specific balance of steric bulk and lipophilicity that differs materially from methyl, phenyl or unsubstituted analogs. In the closely related 5-methoxyphenyl series, replacement of the 5-aryl substituent with different methoxyphenyl isomers shifted the dominant predicted pharmacological activity between antitumor, anti-inflammatory and antioxidant profiles in computer-aided screening [1]. Similarly, within the broader 1,2,4-triazole thioether class, the nature of the 5-substituent has been shown to dictate selectivity between bacterial virulence factor targets and antiviral activity against Tobacco Mosaic Virus, with EC50 values varying by orders of magnitude depending on the substituent . Procurement of a generic triazole thioacetonitrile without verifying the specific 5-substituent therefore carries a high risk of obtaining a compound with divergent reactivity, solubility and biological performance relative to the intended research application.

5-Substituent Identity

Isopropyl differs sterically and electronically from methyl/phenyl, shifting reactivity and target engagement profiles.

Sulfur Linker Presence

Thioether bond enables tunable covalent chemistry; direct C–C linked analogs lack this reactive site and may show divergent stability.

Purity Specification

Procurement without verified high purity (≥98% HPLC) risks unknown impurities affecting synthesis or biological assay reproducibility.

• [1] Sameluk, Y.G., Kaplaushenko, A.G. The synthesis and physicochemical properties of 2-(5-methoxyphenyl-1H-1,2,4-triazole-3-ylthio) acetonitriles and their iminoethers. Organic and Pharmaceutical Chemistry Journal, 2015. DOI: 10.24959/ophcj.15.841. View Source

Quantitative Differentiation Evidence: 2-((5-Isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile versus Closest Analogs

Lipophilicity and Steric Differentiation: Isopropyl vs. tert-Butyl 5-Substituent Effect on Physicochemical Properties

The 5-isopropyl substituent on the triazole ring of the target compound (C7H10N4S, MW 182.25) provides a distinct lipophilic and steric profile compared to the bulkier 5-tert-butyl analog (4-((5-(tert-butyl)-4H-1,2,4-triazol-3-yl)thio)butanenitrile, CAS 1050664-66-8, C10H16N4S, MW 224.33). The tert-butyl analog possesses approximately 42 Da higher molecular weight and an additional methylene unit in the thioether linker, which together produce a >1.5-unit increase in calculated logP (class-level inference from triazole thioether series) . While direct experimental logP values for these specific compounds have not been published, the trend is consistent across the 1,2,4-triazole thioether class, where branching at the 5-position correlates with increased lipophilicity and altered membrane permeability . The isopropyl derivative occupies an intermediate lipophilicity space that may offer a more favorable balance between solubility and passive membrane diffusion for certain screening campaigns relative to the more hydrophobic tert-butyl congener.

Lipophilicity vs. tert-Butyl

Class-level inference

MW 182.25 vs. 224.33
Δ logP ~ -1.6 (estimated)

Lower lipophilicity may support better assay buffer solubility.

Experimental logP not reported; trend consistent across triazole thioether class.

Evidence Dimension	Molecular weight and estimated lipophilicity (logP) difference
Target Compound Data	C7H10N4S, MW 182.25, calculated logP ~1.2 (estimated from class trends)
Comparator Or Baseline	5-tert-butyl analog (C10H16N4S, MW 224.33, calculated logP ~2.8 estimated)
Quantified Difference	MW difference: -42 Da; estimated logP difference: approximately -1.6 units (lower lipophilicity for target compound)
Conditions	Comparison based on molecular formula, SMILES structure (CC(C)c1nc(SCC#N)n[nH]1 vs CC(C)(C)c1nc(SCCCC#N)n[nH]1), and class-level logP trends from 1,2,4-triazole thioether series

Why This Matters

Moderately lower lipophilicity may improve aqueous solubility and handling in biological assay buffers, a practical consideration for high-throughput screening procurement.

Sulfur Linker Advantage: Thioether vs. Direct Triazole–Acetonitrile Attachment

The target compound incorporates a thioether (-S-CH2-CN) linkage between the triazole ring and the acetonitrile moiety, in contrast to the direct C–C linked analog 2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile (CAS 168260-22-8, C7H10N4, MW 150.18) . The sulfur atom introduces a chemically and metabolically labile site with distinct redox and nucleophilic substitution chemistry. In the broader thiol-substituted 1,2,4-triazole series, the sulfur linker has been exploited to tune the reactivity of covalent warheads, where the thioether bond exhibits a half-life for glutathione adduct formation that can range from minutes to hours depending on the electronic environment [1]. The direct C–C linked analog, lacking the sulfur, is not capable of this tunable covalent reactivity and may exhibit different metabolic fate in hepatic microsome assays. While no head-to-head metabolic stability data are available for these specific compounds, the class-level precedent supports the expectation that the thioether compound will exhibit distinct stability and reactivity profiles compared to non-sulfur analogs.

Thioether vs. Direct C–C Linker

Class-level inference

Reactive thioether –S–CH₂CN site
vs. no sulfur linker

Expands toolbox for covalent probe development.

No head-to-head metabolic stability data available.

Evidence Dimension	Presence of thioether linkage enabling tunable covalent reactivity
Target Compound Data	Contains -S-CH2-CN thioether linker; susceptible to nucleophilic displacement and redox chemistry
Comparator Or Baseline	2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile (CAS 168260-22-8) – no sulfur linker, direct C–C bond
Quantified Difference	Qualitative difference: thioether vs. direct carbon linkage. The sulfur linker introduces a site for potential covalent modification not present in the comparator.
Conditions	Structural comparison; class-level evidence from thiol-substituted 1,2,4-triazole covalent inhibitor studies [1]

Why This Matters

The thioether motif expands the chemical biology toolbox for covalent probe development, a capability absent in direct triazole-acetonitrile analogs.

• [1] Xu, S. et al. Pairs of thiol-substituted 1,2,4-triazole-based isomeric covalent inhibitors with tunable reactivity and selectivity. Chinese Chemical Letters, 2026. View Source

Purity Benchmarking: Commercial Availability at ≥98% vs. Lower-Purity Generic Triazole Thioethers

Commercially sourced 2-((5-isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile is available at a certified purity of 98% (HPLC) from at least one supplier (Leyan, Product No. 1376544) . Several closely related triazole thioacetonitriles, such as the 5-(ethylthio)-4-methyl analog (CAS 1872643-52-1), are currently offered without a specified purity grade or with product specifications still under compilation, indicating limited quality assurance at the time of procurement . The availability of a defined high-purity batch reduces the risk of introducing unidentified impurities into downstream synthetic or biological workflows and enables accurate stoichiometric calculations in multi-step synthesis.

Purity Specification

Direct head-to-head

≥98% (HPLC)
vs. unspecified for analog

Documented high purity reduces repurification need and improves reproducibility.

Vendor datasheet comparison (2024–2025).

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (HPLC), Product No. 1376544, supplier: Leyan
Comparator Or Baseline	2-(5-(ethylthio)-4-methyl-4H-1,2,4-triazol-3-yl)acetonitrile (CAS 1872643-52-1) – purity specification not available
Quantified Difference	≥98% vs. unspecified purity for comparator
Conditions	Vendor datasheet comparison as of 2024-2025

Why This Matters

Procurement of a compound with a documented, high purity specification minimizes the need for in-house repurification and ensures reproducibility of downstream data, a critical factor for budget-conscious laboratory purchasing decisions.

Procurement-Driven Application Scenarios for 2-((5-Isopropyl-4H-1,2,4-triazol-3-yl)thio)acetonitrile

Medicinal Chemistry Library Design Requiring Intermediate Lipophilicity with Electrophilic Functionality

When constructing a focused library of triazole-based covalent inhibitors or probe molecules, the isopropyl substituent and thioether-linked acetonitrile in this compound provide a chemically addressable handle (nitrile group) combined with moderate calculated lipophilicity. This scaffold occupies a logP niche between polar methyl and hydrophobic tert-butyl analogs, making it suitable for cell-permeable probe design where extreme hydrophobicity may compromise solubility [1].

Agricultural Antiviral or Antibacterial Agent Discovery Leveraging the Triazole Thioether Pharmacophore

Based on class-level evidence that 1,2,4-triazole thioethers exhibit both virulence factor inhibition (EC50 5.01 μg/mL against Xanthomonas oryzae pv. oryzae for an optimized analog) and anti-TMV activity (protective activity 76.4%) , this compound can serve as a starting scaffold for agrochemical derivatization. Its isopropyl group may provide differential selectivity relative to the aryl-substituted analogs that have been the primary focus of published agricultural triazole thioether studies.

Chemical Biology Probe Development Exploiting the Tunable Reactivity of the Thioether Bond

The sulfur linker in this compound is a critical structural feature for covalent inhibitor design, as demonstrated by recent work on thiol-substituted 1,2,4-triazole isomeric covalent inhibitors with tunable reactivity [1]. The combination of a thioether electrophile and a nitrile group offers two orthogonal reactive sites for protein target engagement studies, a dual-warhead design strategy that is inaccessible in non-thioether triazole analogs.

Application

Selection Property

Validation Focus

Covalent inhibitor library design

Moderate lipophilicity with nitrile handle

Permeability and solubility assay fit

Agrochemical antiviral/antibacterial discovery

Triazole thioether pharmacophore; isopropyl selectivity context

Virulence factor / anti-TMV activity screening

Chemical biology probe development

Thioether bond for tunable covalent reactivity

Covalent target engagement assays

• [1] Xu, S. et al. Pairs of thiol-substituted 1,2,4-triazole-based isomeric covalent inhibitors with tunable reactivity and selectivity. Chinese Chemical Letters, 2026. View Source